Cas no 2092231-30-4 ((2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol)
(2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol
- (2-prop-2-ynyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methanol
- (2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol
-
- Inchi: 1S/C10H12N2O2/c1-2-4-12-10(6-13)8-7-14-5-3-9(8)11-12/h1,13H,3-7H2
- InChI Key: FZRQABSRMWNUHB-UHFFFAOYSA-N
- SMILES: O1CCC2C(C1)=C(CO)N(CC#C)N=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- XLogP3: -0.7
- Topological Polar Surface Area: 47.3
(2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P184271-100mg |
(2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P184271-500mg |
(2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 500mg |
$ 435.00 | 2022-06-03 | ||
| TRC | P184271-1g |
(2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 1g |
$ 660.00 | 2022-06-03 | ||
| Life Chemicals | F2198-6497-0.25g |
(2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F2198-6497-0.5g |
(2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F2198-6497-1g |
(2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F2198-6497-2.5g |
(2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F2198-6497-5g |
(2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F2198-6497-10g |
(2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol |
2092231-30-4 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
(2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on (2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol
(2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol (CAS No. 2092231-30-4): A Comprehensive Overview
The compound (2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol, identified by the CAS registry number 2092231-30-4, is a complex organic molecule with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of pyrano-pyrazole derivatives, which are known for their versatile applications in drug discovery and materials science. The molecule's structure comprises a pyrano[4,3-c]pyrazole ring system fused with a methanol group and a propargyl substituent, making it a promising candidate for further exploration in chemical research.
Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have investigated its ability to act as a scaffold for the development of bioactive molecules. The presence of the propargyl group introduces unique electronic properties that can enhance the compound's interaction with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound in drug discovery efforts.
In terms of synthesis, the compound can be prepared through a multi-step organic synthesis process involving cyclization reactions and functional group transformations. The key steps include the formation of the pyrano-pyrazole ring system followed by the introduction of the propargyl and methanol groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway. These methods not only improve yield but also enhance the overall efficiency of the process.
The physical properties of this compound are also worth noting. Its molecular weight is approximately 288 g/mol, and it exists as a solid at room temperature with a melting point ranging between 150°C and 160°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Beyond its role in drug discovery, this compound has found applications in materials science. Its unique electronic structure makes it a candidate for use in organic electronics and optoelectronic devices. For example, researchers have explored its potential as an electron transport layer material in organic solar cells. Preliminary results indicate that it could enhance device efficiency by improving charge transport properties.
In conclusion, (2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol (CAS No. 2092231-30-) is a multifaceted compound with significant potential across diverse scientific disciplines. Its structural features and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its capabilities, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.
2092231-30-4 ((2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)